3-(2-chlorobenzyl)-1-ethyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C17H16ClNO
• Molecular Weight: 285.8 g/mol
• IUPAC Name: 3-[(2-chlorophenyl)methyl]-1-ethyl-3H-indol-2-one
• InChI: InChI=1S/C17H16ClNO/c1-2-19-16-10-6-4-8-13(16)14(17(19)20)11-12-7-3-5-9-15(12)18/h3-10,14H,2,11H2,1H3
• InChI Key: DAQNATDWGAJLED-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C(C1=O)CC3=CC=CC=C3Cl

Description

3-(2-chlorobenzyl)-1-ethyl-1,3-dihydro-2H-indol-2-one is a synthetic organic compound that belongs to the indole family. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications. This compound features a chlorobenzyl group attached to the indole nucleus, which can influence its chemical reactivity and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-chlorobenzyl)-1-ethyl-1,3-dihydro-2H-indol-2-one typically involves the following steps:

Formation of the Indole Nucleus: The indole nucleus can be synthesized through various methods, such as the Fischer indole synthesis, which involves the reaction of phenylhydrazine with ketones or aldehydes.

Introduction of the Chlorobenzyl Group: The chlorobenzyl group can be introduced via a Friedel-Crafts alkylation reaction, where the indole nucleus reacts with 2-chlorobenzyl chloride in the presence of a Lewis acid catalyst like aluminum chloride.

Ethylation: The ethyl group can be introduced through an alkylation reaction using ethyl iodide or ethyl bromide in the presence of a strong base like sodium hydride or potassium tert-butoxide.

Industrial Production Methods

Industrial production of 3-(2-chlorobenzyl)-1-ethyl-1,3-dihydro-2H-indol-2-one may involve large-scale batch or continuous flow processes, optimizing reaction conditions to maximize yield and purity. The use of automated reactors and advanced purification techniques, such as chromatography and crystallization, ensures the efficient production of high-quality compounds.

Chemical Reactions Analysis

Types of Reactions

3-(2-chlorobenzyl)-1-ethyl-1,3-dihydro-2H-indol-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, converting the compound to its reduced form.

Substitution: Nucleophilic substitution reactions can occur at the chlorobenzyl group, where nucleophiles like amines or thiols replace the chlorine atom.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Hydrogen gas with palladium catalyst, sodium borohydride, or lithium aluminum hydride.

Substitution: Nucleophiles such as amines, thiols, and alkoxides in the presence of a base.

Major Products Formed

Oxidation: Ketones, carboxylic acids.

Reduction: Reduced indole derivatives.

Substitution: Substituted indole derivatives with various functional groups.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential as a biochemical probe to study cellular processes and protein interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory, anticancer, and antimicrobial activities.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 3-(2-chlorobenzyl)-1-ethyl-1,3-dihydro-2H-indol-2-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammation or cancer cell proliferation, thereby exerting its therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

3-(2-bromobenzyl)-1-ethyl-1,3-dihydro-2H-indol-2-one: Similar structure with a bromine atom instead of chlorine.

3-(2-fluorobenzyl)-1-ethyl-1,3-dihydro-2H-indol-2-one: Similar structure with a fluorine atom instead of chlorine.

3-(2-methylbenzyl)-1-ethyl-1,3-dihydro-2H-indol-2-one: Similar structure with a methyl group instead of chlorine.

Uniqueness

The presence of the chlorobenzyl group in 3-(2-chlorobenzyl)-1-ethyl-1,3-dihydro-2H-indol-2-one imparts unique chemical and biological properties compared to its analogs. The chlorine atom can influence the compound’s reactivity, stability, and interaction with biological targets, making it a valuable compound for research and development.